Cas no 35191-20-9 (thiazolo[3,2-a]pyridinium,3,8-dihydroxy-2-methyl-,hydroxide,inner salt)

• Product Name: thiazolo[3,2-a]pyridinium,3,8-dihydroxy-2-methyl-,hydroxide,inner salt
• CAS No: 35191-20-9
• MF: C₈H₇NO₂S
• MW: 181.211680650711
• CID: 919991
• PubChem ID: 54692120
• Update Time: 2025-04-19

thiazolo[3,2-a]pyridinium,3,8-dihydroxy-2-methyl-,hydroxide,inner salt Chemical and Physical Properties

Names and Identifiers

• thiazolo[3,2-a]pyridinium,3,8-dihydroxy-2-methyl-,hydroxide,inner salt
• 3-hydroxy-2-methyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate
• DTXSID90188684
• Thiazolo(3,2-a)pyridinium, 3,8-dihydroxy-2-methyl-, hydroxide, inner salt
• 35191-20-9

• Inchi： 1S/C8H7NO2S/c1-5-7(11)9-4-2-3-6(10)8(9)12-5/h2-4H,1H3,(H-,10,11)
• InChI Key： LNPDLWIYZHBOCB-UHFFFAOYSA-N
• SMILES： S1C(C)=C([N+]2C=CC=C(C1=2)[O-])O

Computed Properties

• Exact Mass: 181.01981
• Monoisotopic Mass: 181.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 3.5

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 47.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinolates